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Compound of Interest

Compound Name: Mpro inhibitor N3 hemihydrate

Cat. No.: B14023928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Mpro
inhibitor N3 hemihydrate, a potent antiviral compound investigated for its activity against

SARS-CoV-2. Adherence to these procedures is critical to ensure personnel safety,

environmental protection, and regulatory compliance.

I. Hazard Identification and Immediate Safety
Precautions
Mpro inhibitor N3 hemihydrate is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Immediate actions in case of exposure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14023928?utm_src=pdf-interest
https://www.benchchem.com/product/b14023928?utm_src=pdf-body
https://www.benchchem.com/product/b14023928?utm_src=pdf-body
https://www.benchchem.com/product/b14023928?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC40836.html
https://dcchemicals.com/msds/MSDS_DC40836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14023928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Ingestion

If swallowed, call a poison center or doctor

immediately if you feel unwell. Rinse mouth with

water. DO NOT induce vomiting.[1]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with large amounts of water. Seek

medical attention.[1]

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Seek immediate medical attention.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1]

Personal Protective Equipment (PPE) is mandatory when handling Mpro inhibitor N3
hemihydrate:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used.

Engineering controls, such as adequate ventilation, and accessible safety showers and eye

wash stations are also essential.[1]

II. Step-by-Step Disposal Protocol
The guiding principle for the disposal of Mpro inhibitor N3 hemihydrate is that it must be

treated as hazardous waste. Under no circumstances should this compound be disposed of

down the drain or in regular trash.

Segregation and Collection:
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Designate a specific, clearly labeled, and sealed container for Mpro inhibitor N3
hemihydrate waste.

This includes the pure compound, contaminated labware (e.g., pipette tips, vials), and any

solutions containing the inhibitor.

Avoid mixing with other waste streams to prevent unforeseen chemical reactions.

Waste Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Mpro
inhibitor N3 hemihydrate," and the appropriate hazard pictograms (e.g., harmful,

environmental hazard).

Include the accumulation start date.

Storage Prior to Disposal:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[1]

Ensure the storage location is secure and accessible only to authorized personnel.

Refer to the table below for specific storage temperature recommendations for the

compound itself, which should be applied to waste storage where feasible.[2][3][4]

Arrange for Professional Disposal:

The primary disposal method is through an approved and licensed hazardous waste

disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Provide the waste manifest or any required documentation to the disposal service.

Spill Management:
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In the event of a spill, evacuate the immediate area.

Wear full PPE before attempting to clean up.

Absorb liquid spills with an inert, non-combustible absorbent material (e.g., diatomite,

universal binders).

Collect the absorbed material and any contaminated soil into the designated hazardous

waste container.

Prevent the spill from entering drains or water courses.[1]

III. Quantitative Data Summary
Proper storage is crucial while awaiting disposal. The following table summarizes the

recommended storage conditions for Mpro inhibitor N3 hemihydrate in its various forms.

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Data sourced from supplier datasheets.[2][3][4]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Mpro
inhibitor N3 hemihydrate.
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Caption: Decision-making workflow for the safe disposal of Mpro inhibitor N3 hemihydrate
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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